Cas no 884319-39-5 (3-PYRIDINAMINE, 5-(5-ISOQUINOLINYLOXY)-)

• Product Name: 3-PYRIDINAMINE, 5-(5-ISOQUINOLINYLOXY)-
• CAS No: 884319-39-5
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 3298039
• PubChem ID: 86238479
• Update Time: 2025-04-21

3-PYRIDINAMINE, 5-(5-ISOQUINOLINYLOXY)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINAMINE, 5-(5-ISOQUINOLINYLOXY)-
• DB-154640
• 884319-39-5
• 5-(5-Isoquinolinyloxy)-3-pyridinamine

• Inchi： 1S/C14H11N3O/c15-11-6-12(9-17-8-11)18-14-3-1-2-10-7-16-5-4-13(10)14/h1-9H,15H2
• InChI Key： PNQTUNOGZCTCIG-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C=1)N)C1=CC=CC2C=NC=CC=21

Computed Properties

• Exact Mass: 237.090211983Da
• Monoisotopic Mass: 237.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61Ų